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Compound of Interest

Compound Name: 3-Bromo-5-methyl-1H-indole
CAS No.: 1003708-62-0
Cat. No.: B1497581
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identity and Descriptors

5-Bromo-3-methyl-1H-indole, a substituted indole, is a heterocyclic aromatic compound. The
strategic placement of a bromine atom at the 5-position and a methyl group at the 3-position of
the indole ring system imparts unique chemical reactivity and physical properties, making it a
valuable precursor in organic synthesis.

A critical first step in any research endeavor is the unambiguous identification of the chemical
entity. The Chemical Abstracts Service (CAS) has assigned the number 10075-48-6 to 5-
Bromo-3-methyl-1H-indole.[1][2][3][4] This identifier is universally recognized in chemical
databases and literature, ensuring precise communication and procurement.
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Identifier Value Source
CAS Number 10075-48-6 [112][3114]
IUPAC Name 5-bromo-3-methyl-1H-indole [1]
Molecular Formula CoHsBrN [1112]14]
Molecular Weight 210.07 g/mol [1112114]
Canonical SMILES CC1=CNC2=C1C=C(C=C2)Br  [1][2]
InChiKey GDQXDVJFMLNXHX- (4]
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It is crucial to distinguish this compound from its isomers, such as 3-bromo-1-methyl-1H-indole
(CAS: 81471-20-7), where the methyl group is attached to the indole nitrogen.[5] Such
distinctions are vital for mechanistic interpretations and the design of synthetic pathways.

Caption: 2D structure of 5-Bromo-3-methyl-1H-indole.

Synthesis and Mechanistic Considerations

The synthesis of 5-Bromo-3-methyl-1H-indole can be approached through several established
methods in organic chemistry. The choice of a particular synthetic route is often dictated by the
availability of starting materials, desired scale, and safety considerations.

Fischer Indole Synthesis

A classic and versatile method for indole synthesis is the Fischer indole synthesis. This reaction
involves the acid-catalyzed cyclization of a phenylhydrazone, which is typically formed in situ
from the corresponding phenylhydrazine and an aldehyde or ketone.

Workflow for Fischer Indole Synthesis:
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Caption: Fischer Indole Synthesis workflow.
Experimental Protocol (lllustrative):

e Phenylhydrazone Formation: To a solution of 4-bromophenylhydrazine hydrochloride in a
suitable solvent (e.g., ethanol), add acetone. The mixture is typically stirred at room
temperature to facilitate the formation of the corresponding phenylhydrazone.

o Cyclization: An acid catalyst, such as polyphosphoric acid or zinc chloride, is added to the
reaction mixture. The temperature is then elevated to promote the[2][2]-sigmatropic
rearrangement and subsequent cyclization. The choice of acid and reaction temperature is
critical and often requires optimization to maximize yield and minimize side-product
formation.

o Work-up and Purification: Upon completion, the reaction is quenched, typically with water or
a basic solution. The crude product is then extracted with an organic solvent. Purification is
commonly achieved through column chromatography on silica gel.

The causality behind this experimental design lies in the need to first form the reactive
phenylhydrazone intermediate, followed by the acid-catalyzed intramolecular electrophilic
substitution that drives the formation of the indole ring.

Palladium-Catalyzed Coupling Reactions

Modern synthetic strategies often employ palladium-catalyzed cross-coupling reactions, such
as the Suzuki-Miyaura coupling, for the late-stage functionalization of indole scaffolds. While
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not a de novo synthesis of the indole ring itself, these methods are invaluable for introducing
the bromo-substituent or for further derivatization of the bromo-indole product. For instance, a
pre-formed 5-aminoindole could be subjected to a Sandmeyer reaction to install the bromo

group.

Physicochemical Properties and Spectroscopic
Characterization

Understanding the physical and chemical properties of 5-Bromo-3-methyl-1H-indole is essential
for its handling, storage, and application in further synthetic transformations.

Property Value Source
Melting Point 78-82 °C [21[4]
Appearance White to off-white solid [4]

Soluble in organic solvents
Solubility such as dichloromethane, [2]

chloroform, and ethanol.

2-8°C, under an inert
Storage Temperature [3][4]
atmosphere.

Spectroscopic data provides the definitive structural confirmation of the synthesized compound.
While specific spectra are proprietary to individual suppliers, typical characterization would
involve:

e 1H NMR (Proton Nuclear Magnetic Resonance): To confirm the positions and integrations of
the aromatic and methyl protons.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): To identify all unique carbon
environments within the molecule.

o Mass Spectrometry (MS): To verify the molecular weight and isotopic pattern characteristic of
a monobrominated compound.
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« Infrared (IR) Spectroscopy: To identify characteristic functional group vibrations, such as the
N-H stretch of the indole ring.

Applications in Research and Development

The unique structural features of 5-Bromo-3-methyl-1H-indole make it a valuable building block
in several areas of chemical science.

Medicinal Chemistry

The indole nucleus is a privileged scaffold in medicinal chemistry, present in numerous natural
products and synthetic drugs. The bromine atom at the 5-position serves as a versatile handle
for introducing further chemical diversity through cross-coupling reactions. This allows for the
systematic exploration of the structure-activity relationship (SAR) in drug discovery programs.
Research has indicated its potential as a precursor for novel bioactive molecules with
applications in oncology, neuropharmacology, and as anti-inflammatory and antibacterial
agents.[2][6]

Materials Science

The fluorescent and conductive properties of indole derivatives are of interest in the
development of novel organic materials. 5-Bromo-3-methyl-1H-indole and its derivatives have
potential applications in the fabrication of organic light-emitting diodes (OLEDs) and organic
field-effect transistors (OFETS).[2]

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 5-
Bromo-3-methyl-1H-indole.

GHS Hazard Statements:
e Harmful if swallowed.[1]
e Causes skin irritation.[1]

o Causes serious eye damage.[1]
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e May cause respiratory irritation.[1]

Recommended Handling Procedures:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Avoid inhalation of dust and contact with skin and eyes.

Store in a tightly sealed container in a cool, dry place.

Conclusion

5-Bromo-3-methyl-1H-indole is a chemical compound of significant interest due to its versatile
applications as a synthetic intermediate. Its well-defined chemical identity, accessible synthetic
routes, and the strategic placement of reactive functional groups ensure its continued
relevance in the fields of drug discovery and materials science. This guide provides a
foundational understanding for researchers and scientists working with this important molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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